![molecular formula C18H13Cl2N3O4S2 B4584718 methyl 3-chloro-6-({[2-(5-chloro-2-hydroxybenzoyl)hydrazino]carbonothioyl}amino)-1-benzothiophene-2-carboxylate](/img/structure/B4584718.png)
methyl 3-chloro-6-({[2-(5-chloro-2-hydroxybenzoyl)hydrazino]carbonothioyl}amino)-1-benzothiophene-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar complex molecules involves multi-step chemical reactions, often starting from simpler benzothiophene derivatives. For example, the synthesis of 3-chloro-N′-(2-hydroxy-6-pentadecylbenzylidene)benzothiophene-2-carbohydrazide, a compound with a related structural framework, showcases the intricate steps required to introduce specific functional groups into the benzothiophene backbone, involving reactions with benzaldehydes and carboxylic acid hydrazides in the presence of catalysts like glacial acetic acid in ethanol (Naganagowda et al., 2014).
Molecular Structure Analysis
The molecular structure of benzothiophene derivatives reveals critical insights into their chemical behavior. For instance, the study of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate illustrates how the thiophene ring, substituted with amino and methyl ester groups, influences the compound's electronic properties and intermolecular interactions, such as hydrogen bonding (Vasu et al., 2004).
Chemical Reactions and Properties
The reactivity of benzothiophene derivatives towards various reagents is a subject of extensive research. Studies on compounds like 3,4‐Dihydro‐2‐methyl‐3‐oxo‐N‐aryl‐2H‐[1]benzothieno[3,2‐e1,2‐thiazine‐4-carboxamide 1,1‐Dioxides provide insights into novel heterocyclic ring systems, showcasing the versatility of benzothiophene compounds in synthesizing new pharmacologically active molecules (Marfat & Chambers, 1988).
Physical Properties Analysis
The physical properties of benzothiophene derivatives, such as solubility, melting points, and crystalline structure, are crucial for their application in material science and organic synthesis. The crystal structure analysis of related compounds can reveal the presence of intramolecular and intermolecular hydrogen bonds, which are significant for understanding the compound's stability and reactivity.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity towards electrophiles and nucleophiles, and photochemical behavior, are essential for the practical application of benzothiophene derivatives. For instance, the synthesis and reactivity of methyl 2-substituted-4-benzoxazolecarboxylates demonstrate the potential of benzothiophene compounds in creating molecules with varied chemical functionalities (Goldstein & Dambek, 1990).
Scientific Research Applications
Synthesis and Chemical Properties
Chemical Synthesis and Ring Opening Reactions : Research on benzothiophene derivatives includes studies on their synthesis and the ring-opening reactions of benzothienooxazines. These compounds undergo transformations under specific conditions to produce various structurally significant molecules, contributing to the understanding of their chemical behavior and potential applications in material science or pharmaceutical chemistry (Ried, Oremek, & Guryn, 1981).
Pharmacologically Active Derivatives : The exploration of pharmacologically active benzo[b]thiophen derivatives indicates the potential of these compounds in developing therapeutic agents. This involves the conversion of ethyl amino derivatives into various substituted forms, showcasing their versatility in chemical synthesis and the possibility of finding new drug candidates (Chapman, Clarke, Gore, & Sharma, 1971).
Biological Activity Investigations : Studies on N-substituted-3-chloro-2-azetidinones derived from benzothiazole-carboxylic acids have shown these compounds exhibit antibacterial activity against various microorganisms. This highlights the potential of benzothiophene derivatives in antimicrobial therapy and encourages further research into their pharmacological properties (Chavan & Pai, 2007).
Advanced Synthesis Techniques : The synthesis of complex molecules like benzothieno[2,3-c]quinolines from chloro-N-phenylbenzo[b]thiophene-2-carboxamide demonstrates the advanced techniques used in creating molecules with potential applicability in various fields, including organic electronics, photophysics, and drug development (Mckenney & Castle, 1987).
properties
IUPAC Name |
methyl 3-chloro-6-[[(5-chloro-2-hydroxybenzoyl)amino]carbamothioylamino]-1-benzothiophene-2-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13Cl2N3O4S2/c1-27-17(26)15-14(20)10-4-3-9(7-13(10)29-15)21-18(28)23-22-16(25)11-6-8(19)2-5-12(11)24/h2-7,24H,1H3,(H,22,25)(H2,21,23,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJXRCRKQPFOUEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(S1)C=C(C=C2)NC(=S)NNC(=O)C3=C(C=CC(=C3)Cl)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13Cl2N3O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.